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Compound of Interest

Compound Name: zinc,;oxalate

Cat. No.: B7822194

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling zinc oxalate, including detailed operational and disposal plans. By
adhering to these procedural, step-by-step guidelines, you can minimize risks and ensure the
integrity of your work.

Occupational Exposure Limits

While specific occupational exposure limits for zinc oxalate have not been established by major
regulatory bodies, it is prudent to consider the limits for its components, oxalic acid and zinc
compounds, as a conservative measure for ensuring personnel safety.[1][2][3]
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Compound/Compo Exposure Limit
Regulatory Body Value
nent Type
Oxalic Acid OSHA (PEL) 8-hour TWA 1 mg/m3[4][5][6]
NIOSH (REL) 10-hour TWA 1 mg/m3[5][6]

15-minute STEL

2 mg/m3[5][6]

ACGIH (TLV)

8-hour TWA

1 mg/me[4][5][6]

STEL

2 mg/m3[4][5][6]

Zinc Oxide (dust)

OSHA (PEL)

Total Dust TWA 15 mg/m3[7][8]

Respirable Fraction
5 mg/m3[7][8]

TWA
NIOSH (REL) TWA 5 mg/m3
Ceiling 15 mg/m3[7]
Respirable Fraction
ACGIH (TLV) 2 mg/m3[8]
TWA
Respirable Fraction
10 mg/m3[8]

STEL

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit; OSHA:
Occupational Safety and Health Administration; NIOSH: National Institute for Occupational
Safety and Health; ACGIH: American Conference of Governmental Industrial Hygienists.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling zinc oxalate to prevent exposure
through inhalation, skin contact, or eye contact.
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PPE Category

Specifications

Eye and Face Protection

Wear safety glasses with side-shields
conforming to EN166 or NIOSH-approved safety
goggles.[4][5] A face shield may be necessary
for operations with a higher risk of dust

generation.

Skin Protection

Gloves: Handle with chemical-resistant gloves,
such as nitrile rubber.[1] Always inspect gloves
prior to use and use proper glove removal
technique to avoid skin contact.[4][5] Dispose of
contaminated gloves after use.[4][5] Protective
Clothing: Wear a lab coat, long pants, and
closed-toe shoes. For larger quantities or tasks
with a high potential for dust generation, a
complete suit protecting against chemicals may
be required.[5]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator is recommended.[4]
[5] For higher-level protection, use an
OV/AG/P99 (US) or ABEK-P2 (EU EN 143)
respirator with cartridges.[4][5] Respirators must
be tested and approved under appropriate

government standards such as NIOSH or CEN.

[4115]

Operational Plan for Handling Zinc Oxalate

A systematic approach to handling zinc oxalate, from preparation to disposal, is essential for

maintaining a safe laboratory environment.

1. Pre-Operational Checks:

» Ventilation: Ensure you are working in a well-ventilated area, preferably within a chemical

fume hood, especially when handling the powder form to minimize dust inhalation.[9]
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PPE Inspection: Inspect all personal protective equipment for integrity before use.

Emergency Equipment: Confirm the location and functionality of emergency eyewash
stations and safety showers.

Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills.
. Handling Procedures:

Avoid Dust Formation: Handle zinc oxalate carefully to avoid generating dust.[4][5] Use
techniques such as gentle scooping rather than pouring from a height.

Grounding: For processes that may generate static electricity, use non-sparking tools and
ensure equipment is properly grounded to prevent ignition.[10]

Avoid Incompatibles: Keep zinc oxalate away from strong oxidizing agents.

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands
thoroughly after handling and before breaks.[4][5]

. Post-Handling Procedures:
Decontamination: Clean the work area thoroughly after handling is complete.

Storage: Store zinc oxalate in a cool, dry, and well-ventilated place in a tightly closed
container.[4][5]

Waste Disposal: Dispose of zinc oxalate and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[7] Do not let the product enter
drains.[4][5] Options for disposal may include offering surplus to a licensed disposal
company or dissolving the material in a combustible solvent for incineration in a chemical
incinerator equipped with an afterburner and scrubber.[4]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of zinc oxalate.
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Safe Handling Workflow for Zinc Oxalate
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Caption: Workflow for the safe handling of zinc oxalate.
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First Aid Measures

In the event of exposure, immediate action is crucial.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4][5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[4][5][11]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[11]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. Seek medical attention.[4][5][11]

By implementing these safety protocols, researchers can confidently handle zinc oxalate while
maintaining a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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